Cas no 460046-47-3 (1-(Furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine)

• Product Name: 1-(Furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine
• CAS No: 460046-47-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD03001391
• CID: 1068050
• PubChem ID: 736510
• Update Time: 2025-06-20

1-(Furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Furan-2-ylmethyl-pyridin-3-ylmethyl-amine
• N-(furan-2-ylmethyl)-1-pyridin-3-ylmethanamine
• (2-furylmethyl)(3-pyridylmethyl)amine
• 1-(furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine
• BBL010629
• AKOS000127565
• (2-FURYLMETHYL)(PYRIDIN-3-YLMETHYL)AMINE
• DTXSID40353047
• (2-furylmethyl)(pyridin-3-ylmethyl)amine dihydrochloride
• AB00833029-08
• AG-390/25100007
• N-(2-Furanylmethyl)-3-pyridinemethanamine
• (furan-2-ylmethyl)(pyridin-3-ylmethyl)amine
• CHEMBL1617633
• STK128559
• 460046-47-3
• EN300-28223
• SB61823
• [(furan-2-yl)methyl][(pyridin-3-yl)methyl]amine
• Oprea1_463171
• N-(2-furylmethyl)-1-(3-pyridyl)methanamine
• Oprea1_223137
• G37379
• N-(2-furylmethyl)-N-(pyridin-3-ylmethyl)amine
• CS-0215705
• NCGC00321169-01
• Z90500838
• Maybridge2_000489
• 1-(Furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine

• MDL： MFCD03001391
• Inchi： 1S/C11H12N2O/c1-3-10(7-12-5-1)8-13-9-11-4-2-6-14-11/h1-7,13H,8-9H2
• InChI Key： MZMZQNAMCDNTOE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCC1C=NC=CC=1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.06000
• LogP: 2.35530

1-(Furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine

Professional Introduction to 1-(Furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine (CAS No. 460046-47-3)

1-(Furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 460046-47-3, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this amine derivative incorporates both furan and pyridine moieties, which are known for their diverse biological activities and interactions with biological targets.

The furan ring, a five-membered heterocyclic aromatic ring containing an oxygen atom, is a common structural motif in many bioactive molecules. Its presence in 1-(furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine contributes to the compound's ability to engage with various biological systems. Specifically, the furan moiety has been shown to exhibit properties such as electron-deficient characteristics and the ability to form hydrogen bonds, which are crucial for molecular recognition processes.

The pyridine ring, another key component of this compound, is a six-membered aromatic heterocycle containing nitrogen. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with a variety of biological targets, including enzymes and receptors. In 1-(furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine, the pyridine ring is substituted at the 3-position with a methyl group, which further modulates its electronic properties and potential interactions with biological molecules.

This compound's structural features make it a promising candidate for further investigation in the development of novel therapeutic agents. The combination of the furan and pyridine moieties provides a versatile scaffold that can be modified to target specific biological pathways. Recent studies have highlighted the importance of such hybrid structures in drug design, particularly in the context of addressing complex diseases that require multi-target engagement.

In the realm of medicinal chemistry, 1-(furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, research has indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. The ability of this molecule to interact with multiple targets makes it an attractive candidate for developing drugs that can address multiple aspects of a disease simultaneously.

The synthesis of 1-(furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine involves sophisticated organic chemistry techniques that highlight the compound's complexity. The introduction of both furan and pyridine moieties requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access increasingly complex molecular architectures, facilitating the discovery of new bioactive compounds.

The pharmacological profile of 1-(furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine is still under active investigation, but preliminary findings suggest that it may possess significant therapeutic potential. Studies have demonstrated its ability to interact with proteins and enzymes involved in critical biological processes. These interactions could lead to novel therapeutic strategies for conditions such as cancer, neurodegenerative diseases, and infectious disorders.

The compound's unique structural features also make it a valuable tool for understanding molecular recognition processes at the atomic level. Computational studies have been employed to model the interactions between 1-(furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine and its target proteins, providing insights into how structural modifications can influence binding affinity and specificity. These insights are crucial for designing more effective drugs with improved pharmacokinetic properties.

In conclusion, 1-(furan-2-yl)-N-(pyridin-3-ylmethyl)methanamine (CAS No. 460046-47-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity position it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.